![molecular formula C19H25NO B2978695 N-[2-(1-adamantyl)ethyl]benzamide CAS No. 433311-37-6](/img/structure/B2978695.png)
N-[2-(1-adamantyl)ethyl]benzamide
Description
Synthesis Analysis
The synthesis of adamantane derivatives, such as “N-[2-(1-adamantyl)ethyl]benzamide”, often involves the use of unsaturated adamantane derivatives . These compounds are highly reactive, making them useful as starting materials for the synthesis of various functional adamantane derivatives . The synthesis of these compounds often involves the development of novel methods for their preparation and polymerization reactions .Scientific Research Applications
- Researchers have investigated the antiviral potential of “Cambridge id 6906625.” Preliminary studies suggest that it may inhibit viral replication or entry into host cells, making it a candidate for further exploration in antiviral drug development .
- “Cambridge id 6906625” has shown promise as a potential anticancer agent. It may interfere with cancer cell growth, induce apoptosis (programmed cell death), or inhibit specific signaling pathways involved in tumor progression .
- Some studies have explored the compound’s neuroprotective effects. It may help prevent neuronal damage and improve outcomes in neurodegenerative conditions such as Alzheimer’s disease or Parkinson’s disease .
- Researchers have investigated whether “Cambridge id 6906625” could play a role in managing metabolic disorders like diabetes or obesity. It may modulate insulin sensitivity or affect lipid metabolism .
- The compound’s impact on cardiovascular health has been studied. It might influence blood pressure, vascular function, or lipid profiles, potentially benefiting heart health .
- “Cambridge id 6906625” may possess anti-inflammatory properties. It could be relevant in conditions where excessive inflammation contributes to disease progression .
Antiviral Properties
Cancer Therapy
Neuroprotection
Metabolic Disorders
Cardiovascular Health
Inflammation and Immune Response
properties
IUPAC Name |
N-[2-(1-adamantyl)ethyl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25NO/c21-18(17-4-2-1-3-5-17)20-7-6-19-11-14-8-15(12-19)10-16(9-14)13-19/h1-5,14-16H,6-13H2,(H,20,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVEVZBLLHKZQBN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CC3CC1CC(C2)(C3)CCNC(=O)C4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(1-adamantyl)ethyl]benzamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-bromo-1-methyl-3-[[5-[(2R)-2-methyl-4-(oxetan-3-yl)piperazin-1-yl]-2-pyridyl]amino]pyridin-2-one](/img/structure/B2978617.png)
![8-fluoro-2-(2-phenylacetyl)-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidin-11(2H)-one](/img/structure/B2978618.png)
![(1R,5R,6R)-3-[(2-methylpropan-2-yl)oxycarbonyl]-3-azabicyclo[3.2.0]heptane-6-carboxylic acid](/img/no-structure.png)
![Ethyl 4-{[(tert-butoxy)carbonyl]amino}-4-methylpent-2-ynoate](/img/structure/B2978624.png)
